Eicosanoids are a class of signaling molecules derived from the arachidonic acid through cyclooxygenase, lipoxygenase, or cytochrome P450-dependent pathways. These lipid mediators play crucial roles in inflammation, immune responses, and pain modulation. They include prostaglandins, thromboxanes, and leukotrienes. Prostaglandins are involved in a wide range of physiological processes such as fever induction, pain sensation, and smooth muscle contraction. Thromboxanes promote platelet aggregation and vascular constriction, contributing to blood clot formation. Leukotrienes facilitate neutrophil chemotaxis and enhance airway inflammation, making them important targets for anti-inflammatory therapies. The synthesis and action of eicosanoids are tightly regulated; their dysregulation can lead to various pathological conditions, including inflammatory diseases and cardiovascular disorders.